Cas no 442887-08-3 (1H-Pyrazole,3-butyl-5-(1-methylethyl)-(9CI))

1H-Pyrazole,3-butyl-5-(1-methylethyl)-(9CI) structure
442887-08-3 structure
Product Name:1H-Pyrazole,3-butyl-5-(1-methylethyl)-(9CI)
CAS No:442887-08-3
MF:C10H18N2
MW:166.263322353363
CID:327417
Update Time:2023-03-30

1H-Pyrazole,3-butyl-5-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-butyl-5-(1-methylethyl)-
    • 1H-Pyrazole,3-butyl-5-(1-methylethyl)-(9CI)
    • Inchi: 1S/C10H18N2/c1-4-5-6-9-7-10(8(2)3)12-11-9/h7-8H,4-6H2,1-3H3,(H,11,12)
    • InChI Key: USRQPDZROQQCJA-UHFFFAOYSA-N
    • SMILES: N1C(CCCC)=CC(C(C)C)=N1

Computed Properties

  • Exact Mass: 166.147
  • Monoisotopic Mass: 166.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2

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